N-[2-(2-benzoyl-4-bromoanilino)-2-oxoethyl]-2-chlorobenzamide

• Molecular Formula: C22H16BrClN2O3
• Molecular Weight: 471.7 g/mol
• IUPAC Name: N-[2-(2-benzoyl-4-bromoanilino)-2-oxoethyl]-2-chlorobenzamide
• InChI: InChI=1S/C22H16BrClN2O3/c23-15-10-11-19(17(12-15)21(28)14-6-2-1-3-7-14)26-20(27)13-25-22(29)16-8-4-5-9-18(16)24/h1-12H,13H2,(H,25,29)(H,26,27)
• InChI Key: UWGLGCIJYJIUTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Br)NC(=O)CNC(=O)C3=CC=CC=C3Cl

Description

N-[2-(2-benzoyl-4-bromoanilino)-2-oxoethyl]-2-chlorobenzamide is a member of benzophenones.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Novel techniques for synthesizing benzamide derivatives, including N-allyl-4-piperidyl benzamide derivatives and N-piperidine benzamides, are being developed. These methods involve complex chemical reactions such as elimination, reduction, bromization, and more, showcasing the compound's role in advanced organic synthesis (Cheng De-ju, 2014); (Cheng De-ju, 2015).

• Characterization Studies : These compounds are characterized using advanced techniques like NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy), which are critical for understanding their chemical structure and properties (H. Bi, 2014).

Biological Activity

• Antibacterial and Antifungal Activity : Some derivatives of this compound have been evaluated for their biological activities against various mycobacterial, bacterial, and fungal strains. They have shown activity comparable to or higher than standard drugs like isoniazid and ciprofloxacin (A. Imramovský et al., 2011).

• Anticancer Potential : Compounds derived from N-[2-(2-benzoyl-4-bromoanilino)-2-oxoethyl]-2-chlorobenzamide have shown promising results as potential anticancer agents. For instance, their role in inhibiting thymidylate synthase, a key enzyme in cancer cell proliferation, highlights their potential in oncology research (Cao Sheng-li, 2004).

• Herbicidal Activity : Some benzamide derivatives have been studied for their herbicidal activities, indicating the potential agricultural applications of these compounds (K. Viste et al., 1970).